Cas no 70444-48-3 (Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitro-)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitro-
• CAS No: 70444-48-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 547224
• PubChem ID: 3736212
• Update Time: 2025-04-19

Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitro-
• 2-tert-butyl-4-methyl-6-nitrophenol
• LABOTEST-BB LT00239246
• SCHEMBL17500084
• DTXSID10395732
• AKOS000445180
• 70444-48-3

• Inchi： 1S/C11H15NO3/c1-7-5-8(11(2,3)4)10(13)9(6-7)12(14)15/h5-6,13H,1-4H3
• InChI Key： NLRFBTUMGBHDRH-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37